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Compound of Interest

Compound Name:
4-phenoxybenzenesulfonyl

Chloride

Cat. No.: B154536 Get Quote

An In-depth Technical Guide to 4-
Phenoxybenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-phenoxybenzenesulfonyl
chloride, a key intermediate in organic synthesis. The document details its molecular structure,

chemical formula, physicochemical properties, and established experimental protocols for its

synthesis and characterization.

Molecular Structure and Chemical Formula
4-Phenoxybenzenesulfonyl chloride is an organosulfur compound featuring a phenoxy group

and a sulfonyl chloride functional group attached to a central benzene ring at the para position

(1,4-substitution).

Chemical Formula: C₁₂H₉ClO₃S[1][2][3][4]

IUPAC Name: 4-phenoxybenzenesulfonyl chloride[4][5]

CAS Number: 1623-92-3[1][2][3][6]

SMILES String: ClS(=O)(=O)c1ccc(Oc2ccccc2)cc1[3][4]
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InChI Key: QIZPONOMFWAPRR-UHFFFAOYSA-N[2][4][6]

The molecule's structure combines the reactivity of the sulfonyl chloride group with the

characteristics of a diaryl ether. The sulfonyl chloride moiety is a potent electrophile, making it

susceptible to nucleophilic attack, which is the basis for its utility in synthesis.[7]

Physicochemical Properties
A summary of the key quantitative data for 4-phenoxybenzenesulfonyl chloride is presented

in the table below. These properties are essential for its handling, storage, and application in

experimental settings.

Property Value Source(s)

Molecular Weight 268.72 g/mol [1][2][3][6]

Appearance
White to cream or pale yellow

crystals/powder
[5]

Melting Point 41-44 °C [3][8][9]

Boiling Point 180 °C @ 5 mmHg [2][9]

Density 1.329 - 1.366 g/cm³ (Predicted) [2][9]

Flash Point 180 °C @ 5 mmHg [2]

Refractive Index 1.548 [2]

Solubility
Soluble in organic solvents like

DMF and diethyl ether

Experimental Protocols
Synthesis via Chlorosulfonation of Diphenyl Ether
The primary industrial and laboratory method for synthesizing 4-phenoxybenzenesulfonyl
chloride is the direct chlorosulfonation of diphenyl ether using chlorosulfonic acid.[6] The

following protocol is a representative example adapted from established procedures.

Materials:
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Diphenyl ether

Chlorosulfonic acid

Thionyl chloride

N,N-dimethylformamide (DMF) or other N,N-dialkylcarboxamide (optional, as catalyst)

Inert solvent (e.g., a polychlorinated aliphatic hydrocarbon)

Crushed ice and water

Sodium carbonate solution (for washing)

Organic solvent for extraction (e.g., carbon tetrachloride or dichloromethane)

Procedure:

In a reaction vessel equipped with a stirrer, dropping funnel, and a gas outlet to a scrubber

(for HCl and SO₂), charge the inert solvent and cool the vessel to a temperature between -10

°C and 0 °C.

Slowly and simultaneously add diphenyl ether and a stoichiometric excess of chlorosulfonic

acid (approx. 1.8 to 2.1 moles per mole of diphenyl ether) to the cooled solvent while

maintaining the low temperature.[1]

After the addition is complete, allow the mixture to stir for an additional hour at 0-10 °C to

complete the initial sulfonation step.[1]

Optionally, add a catalytic amount of DMF.

Gradually increase the temperature of the reaction mixture to reflux (approximately 70-80°C)

and add thionyl chloride. This step facilitates the conversion of the sulfonic acid to the

sulfonyl chloride.[1]

Maintain the reflux until the evolution of HCl and SO₂ gases ceases, indicating the

completion of the reaction.
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Cool the reaction mixture to room temperature.

Carefully and slowly pour the reaction mixture onto a large volume of crushed ice with

vigorous stirring to quench the excess chlorosulfonic acid and precipitate the product.

Extract the product into an organic solvent like dichloromethane or carbon tetrachloride.

Wash the organic layer with water and then with a dilute sodium carbonate solution to

remove any acidic impurities.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 4-
phenoxybenzenesulfonyl chloride.

The crude product can be further purified by recrystallization from a suitable solvent system

(e.g., toluene-hexane).

Safety Precautions: This reaction is hazardous and must be performed in a well-ventilated

fume hood. Chlorosulfonic acid is extremely corrosive and reacts violently with water.

Appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn at

all times.

Characterization Protocols
Standard analytical techniques are employed to confirm the identity and purity of the

synthesized 4-phenoxybenzenesulfonyl chloride.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons

on both the phenoxy and the sulfonyl-substituted benzene rings. The integration of these

signals will correspond to the 9 protons in the molecule.

¹³C NMR: The carbon NMR spectrum will display distinct signals for each of the unique

carbon atoms in the molecule, providing confirmation of the carbon skeleton.

2. Mass Spectrometry (MS):
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High-Resolution Mass Spectrometry (HRMS) is used to determine the precise mass of the

molecule, which allows for the confirmation of its elemental composition.[6] It is also a critical

tool for identifying any low-level impurities or byproducts from the synthesis.[6]

3. Infrared (IR) Spectroscopy:

The IR spectrum will show characteristic absorption bands for the functional groups present.

Strong absorption bands are expected for the S=O stretches of the sulfonyl chloride group,

typically in the regions of 1380-1300 cm⁻¹ (asymmetric) and 1180-1150 cm⁻¹ (symmetric).

Key Applications in Research and Development
4-Phenoxybenzenesulfonyl chloride is a versatile reagent widely used in several areas:

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of

sulfonamide drugs, which are known for their antibacterial properties.[1][7] The sulfonyl

chloride group readily reacts with primary and secondary amines to form stable sulfonamide

linkages.[6]

Agrochemicals: It is employed in the formulation of various agrochemicals, including

herbicides and fungicides.[1][7]

Polymer Chemistry: The compound is used in the production of specialty polymers,

contributing to enhanced thermal stability and chemical resistance in the final materials.[1][7]

Visualization of Molecular Components
The following diagram illustrates the logical relationship between the core components of the 4-
phenoxybenzenesulfonyl chloride molecule.
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Logical relationship of the molecular components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EP0053314A1 - Process for the chloro-sulphonation of biphenyl and diphenyl ether -
Google Patents [patents.google.com]

2. US2854477A - Method of making alkyl diphenyl ether sulfonates - Google Patents
[patents.google.com]

3. Organic Syntheses Procedure [orgsyn.org]

4. Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2
Surrogate [organic-chemistry.org]

5. mdpi.com [mdpi.com]

6. 4-phenoxybenzenesulfonyl Chloride | 1623-92-3 | Benchchem [benchchem.com]

7. chemimpex.com [chemimpex.com]

8. Organic Syntheses Procedure [orgsyn.org]

9. Organic Syntheses Procedure [orgsyn.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b154536?utm_src=pdf-body-img
https://www.benchchem.com/product/b154536?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/EP0053314A1/en
https://patents.google.com/patent/EP0053314A1/en
https://patents.google.com/patent/US2854477A/en
https://patents.google.com/patent/US2854477A/en
http://orgsyn.org/demo.aspx?prep=v94p0198
https://www.organic-chemistry.org/abstracts/lit9/670.shtm
https://www.organic-chemistry.org/abstracts/lit9/670.shtm
https://www.mdpi.com/1420-3049/28/10/4213
https://www.benchchem.com/product/b154536
https://www.chemimpex.com/products/23294
http://orgsyn.org/demo.aspx?prep=cv1p0084
http://orgsyn.org/demo.aspx?prep=cv1p0008
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [4-phenoxybenzenesulfonyl chloride molecular structure
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154536#4-phenoxybenzenesulfonyl-chloride-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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